Cas no 933005-30-2 (2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 933005-30-2
• MF: C₂₀H₂₅N₃O₂
• MW: 339.431404829025
• CID: 6467426
• PubChem ID: 46360916
• Update Time: 2025-05-19

2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide
• CCG-194512
• 2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide
• F3407-3620
• N-mesityl-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide
• 933005-30-2
• AKOS021898083
• AKOS002062402

• Inchi： 1S/C20H25N3O2/c1-12-5-6-17-16(9-12)10-19(25)23(22-17)11-18(24)21-20-14(3)7-13(2)8-15(20)4/h7-8,10,12H,5-6,9,11H2,1-4H3,(H,21,24)
• InChI Key： IGLWOIFCPPFXAR-UHFFFAOYSA-N
• SMILES： O=C1C=C2C(CCC(C)C2)=NN1CC(NC1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 339.19467705g/mol
• Monoisotopic Mass: 339.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide

Compound CAS No. 933005-30-2: 2-(6-Methyl-3-Oxo-2,3,5,6,7,8-Hexahydrocinnolin-2-Yl)-N-(2,4,6-Trimethylphenyl)Acetamide

The compound with CAS No. 933005-30-2, known as 2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of acetamides and features a complex structure incorporating both aromatic and heterocyclic components. The hexahydrocinnolin moiety in its structure contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of hexahydrocinnolin derivatives in drug discovery and development. The presence of the trimethylphenyl group in this compound adds to its stability and enhances its ability to interact with biological systems. Researchers have demonstrated that such structures can exhibit promising pharmacological activities, including anti-inflammatory and antioxidant properties. These findings underscore the potential of this compound as a lead molecule for developing novel therapeutic agents.

The synthesis of CAS No. 933005-30-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the hexahydrocinnolin core through cyclization reactions and subsequent functionalization to introduce the trimethylphenyl substituent. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity of the compound.

In terms of applications, this compound has shown promise in the field of materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). Additionally, its electronic properties suggest potential applications in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of CAS No. 933005-30-2 under various conditions. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These computational studies complement experimental work and facilitate the design of more efficient synthetic routes for similar compounds.

The environmental impact of this compound is another area of active research. Studies are being conducted to assess its biodegradability and toxicity profiles. Understanding these aspects is crucial for ensuring safe handling and disposal practices in industrial settings.

In conclusion, CAS No. 933005-30-2, or 2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide, represents a fascinating example of modern organic chemistry's ability to design complex molecules with diverse applications. Its unique structure and promising properties make it a valuable addition to both academic research and industrial development efforts.